3-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-6,7,8,9-tetrahydro-2H-thiazolo[2,3-b]quinazolin-5(3H)-one

• IUPAC Name: 3-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-2,3,6,7,8,9-hexahydro-[1,3]thiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C22H25ClN4O2S/c23-15-4-3-5-16(12-15)25-8-10-26(11-9-25)20(28)13-17-14-30-22-24-19-7-2-1-6-18(19)21(29)27(17)22/h3-5,12,17H,1-2,6-11,13-14H2
• InChI Key: MVWPBFBNWBOMOX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N3C(CSC3=N2)CC(=O)N4CCN(CC4)C5=CC(=CC=C5)Cl
• Molecular Formula: C22H25ClN4O2S
• Molecular Weight: 445.0 g/mol
• CAS No.: 1021060-15-0

Description

3-(2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-6,7,8,9-tetrahydro-2H-thiazolo[2,3-b]quinazolin-5(3H)-one is a useful research compound. Its molecular formula is C22H25ClN4O2S and its molecular weight is 444.98. The purity is usually 95%.
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Scientific Research Applications

Stability Analysis

• Stability Under Stressful Conditions : A study focused on the stability of a quinazoline derivative, similar to the compound , under various stressful conditions. This derivative was found to be stable against UV radiation, high temperatures, and oxidants. However, it exhibited instability in alkaline hydrolysis, leading to the breakdown of the amide group and forming specific degradation products (Gendugov, Glushko, Ozerov, & Shcherbakova, 2021).

Chemical Synthesis

• Novel Synthesis Techniques : Research has been conducted on the synthesis of similar compounds, exploring various chemical reactions and conditions. This includes the study of reactions of anthranilamide with isocyanates, leading to the synthesis of related quinazoline derivatives (Chern, Shish, Chang, Chan, & Liu, 1988).

Pharmacological Applications

• Antitumor Activities : Quinazoline derivatives containing piperazine moieties have shown potential as antitumor agents. A study on novel quinazoline derivatives demonstrated potent antiproliferative activities against various cancer cell lines (Li, Chen, Hu, Zhu, Liu, Fu, Wang, & Ouyang, 2020).
• Antimicrobial Agents : A study on the synthesis of s-Triazine-Based Thiazolidinones, linked with piperazine, revealed their effectiveness as antimicrobial agents against various bacteria and fungi (Patel, Patel, Kumari, & Patel, 2012).

Other Applications

• Synthesis of Piperidine Derivatives : Research on synthesizing piperidine derivatives with a quinazoline ring system has been conducted, highlighting potential antihypertensive properties (Takai et al., 1986).